Cas no 338975-63-6 (3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one)
338975-63-6 structure
Product Name:3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
CAS No:338975-63-6
MF:C17H12F3N3O
MW:331.291893959045
CID:5744117
PubChem ID:3410628
Update Time:2023-11-11
3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-4-[[3-(trifluoromethyl)phenyl]iminomethyl]-1,2-dihydropyrazol-3-one
- 3-phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
- AKOS005102536
- 338975-63-6
- 5-phenyl-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
- 9B-115
- 5-PHENYL-4-([3-(TRIFLUOROMETHYL)ANILINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 3H-Pyrazol-3-one, 2,4-dihydro-5-phenyl-4-[[[3-(trifluoromethyl)phenyl]amino]methylene]-
- 3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
-
- Inchi: 1S/C17H12F3N3O/c18-17(19,20)12-7-4-8-13(9-12)21-10-14-15(22-23-16(14)24)11-5-2-1-3-6-11/h1-10H,(H2,22,23,24)/b21-10+
- InChI Key: SROQTMYDSRDGTL-UFFVCSGVSA-N
- SMILES: FC(C1C=CC=C(C=1)/N=C/C1C(NNC=1C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 331.09324650g/mol
- Monoisotopic Mass: 331.09324650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- pka: 8.54±0.40(Predicted)
3-Phenyl-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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